Cas no 19331-17-0 (3,5-dichloro-1,2-benzothiazole)

3,5-dichloro-1,2-benzothiazole structure
19331-17-0 structure
Product Name:3,5-dichloro-1,2-benzothiazole
CAS No:19331-17-0
MF:C7H3Cl2NS
MW:204.076418161392
CID:5926655
PubChem ID:12452847
Update Time:2024-01-10

3,5-dichloro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazole, 3,5-dichloro-
    • 3,5-dichloro-1,2-benzothiazole
    • SCHEMBL8804430
    • 19331-17-0
    • 3,5-Dichlorobenzo[d]isothiazole
    • EN300-1117731
    • Inchi： 1S/C7H3Cl2NS/c8-4-1-2-6-5(3-4)7(9)10-11-6/h1-3H
    • InChI Key： UVXCVVGKTSHIPW-UHFFFAOYSA-N
    • SMILES： S1C2=C(C=C(Cl)C=C2)C(Cl)=N1

Computed Properties

  • Exact Mass: 202.9363257g/mol
  • Monoisotopic Mass: 202.9363257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.567±0.06 g/cm3(Predicted)
  • Boiling Point: 206.0±22.0 °C(Predicted)
  • pka: 0.32±0.50(Predicted)

3,5-dichloro-1,2-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1117731-0.05g
3,5-dichloro-1,2-benzothiazole
 19331-17-0 95%
0.05g
 $1212.0 2023-10-27
Enamine
EN300-1117731-0.1g
3,5-dichloro-1,2-benzothiazole
 19331-17-0 95%
0.1g
 $1269.0 2023-10-27
Enamine
EN300-1117731-0.25g
3,5-dichloro-1,2-benzothiazole
 19331-17-0 95%
0.25g
 $1328.0 2023-10-27
Enamine
EN300-1117731-0.5g
3,5-dichloro-1,2-benzothiazole
 19331-17-0 95%
0.5g
 $1385.0 2023-10-27
Enamine
EN300-1117731-1.0g
3,5-dichloro-1,2-benzothiazole
 19331-17-0
1g
 $1442.0 2023-06-09
Enamine
EN300-1117731-2.5g
3,5-dichloro-1,2-benzothiazole
 19331-17-0 95%
2.5g
 $2828.0 2023-10-27
Enamine
EN300-1117731-5.0g
3,5-dichloro-1,2-benzothiazole
 19331-17-0
5g
 $4184.0 2023-06-09
Enamine
EN300-1117731-10.0g
3,5-dichloro-1,2-benzothiazole
 19331-17-0
10g
 $6205.0 2023-06-09
Enamine
EN300-1117731-1g
3,5-dichloro-1,2-benzothiazole
 19331-17-0 95%
1g
 $1442.0 2023-10-27
Enamine
EN300-1117731-5g
3,5-dichloro-1,2-benzothiazole
 19331-17-0 95%
5g
 $4184.0 2023-10-27

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